Cas no 113028-75-4 (3,4-Difluorophenyl isothiocyanate)

• Product Name: 3,4-Difluorophenyl isothiocyanate
• CAS No: 113028-75-4
• MF: C₇H₃F₂NS
• MW: 171.1672270298
• MDL: MFCD00175109
• CID: 62998
• PubChem ID: 2758331
• Update Time: 2025-04-18

3,4-Difluorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluorophenyl isothiocyanate
• 1,2-Difluoro-4-isothiocyanatobenzene
• 3,4-difluoro-(isothiocyanato)-benzene
• Isothiocyanic Acid 3,4-Difluorophenyl Ester
• DFNCS (1,2-DIFLUORO-4-ISOTHIOCYANATOBENZENE)
• Benzene, 1,2-difluoro-4-isothiocyanato- (9CI)
• 3,4-difluorophenylisothiocyanate
• Benzene,1,2-difluoro-4-isothiocyanato-
• 2-Iodoindanone
• Jsp001020
• 3,4-difluorobenzenisothiocyanate
• 3,4-Difluorophenyl isothiocyante
• SVZKYXSJICYUOH-UHFFFAOYSA-N
• SBB066395
• STL185688
• BBL100050
• 1,2-difluoro-4-isoth

• MDL： MFCD00175109
• Inchi： 1S/C7H3F2NS/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
• InChI Key： SVZKYXSJICYUOH-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 170.99500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 3.7
• Topological Polar Surface Area: 44.4

Experimental Properties

• Density: 1.3440(lit.)
• Boiling Point: 170°C(lit.)
• Refractive Index: 1.5970 to 1.6010
• PSA: 44.45000
• LogP: 2.69910

3,4-Difluorophenyl isothiocyanate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H332-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2810 6.1/PG III
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters